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Compound of Interest

Compound Name: (S)-Nornicotine-d4

CAS No.: 92761-98-3

Cat. No.: B569269

Get Quote

Executive Summary
(S)-Nornicotine-d4 (CAS: 92761-98-3) is the stable isotope-labeled analog of (S)-nornicotine,

a primary metabolite of nicotine and a precursor to the potent carcinogen N-nitrosonornicotine

(NNN). In modern drug development and toxicological screening, this deuterated compound

serves as the "Gold Standard" Internal Standard (IS) for Isotope Dilution Mass Spectrometry

(IDMS). Its utility lies in its ability to mirror the physicochemical behavior of the analyte while

providing mass-resolved differentiation, thereby correcting for ionization suppression and

extraction variability in complex biological matrices like plasma and urine.

Part 1: Chemical Identity & Isotopic Architecture
To ensure data integrity in pharmacokinetic (PK) assays, the structural fidelity of the internal

standard is paramount. (S)-Nornicotine-d4 is typically labeled on the pyridine ring. This

placement is strategic: protons on the pyridine ring are chemically stable and non-

exchangeable under physiological and typical extraction conditions, unlike protons on the

pyrrolidine ring or adjacent to the secondary amine.
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Physicochemical Profile[1][2][3][4]
Property Specification Notes

Compound Name (S)-Nornicotine-d4 Pyridine-2,3,4,6-d4 derivative

CAS Number 92761-98-3 Specific to the (S)-enantiomer

Molecular Formula C₉H₈D₄N₂

Molecular Weight 152.23 g/mol
+4.03 Da shift from native

(148.20)

Isotopic Purity ≥ 98% D
Essential to minimize "M+0"

contribution

Chirality (S)-Enantiomer
Matches natural tobacco

alkaloids

pKa
~3.4 (Pyridine), ~8.0

(Pyrrolidine)

Dibasic character dictates

extraction pH

Solubility Methanol, Water, Chloroform
Highly soluble in polar organic

solvents

Structural Stability Note
The deuterium labeling at positions 2, 3, 4, and 6 of the pyridine ring renders the isotope label

inert to H/D exchange mechanisms often seen in protic solvents. This stability is critical for

long-term storage of stock solutions.

Part 2: Metabolic Context & Toxicology
Understanding the provenance of nornicotine is essential for interpreting assay results.

Nornicotine is not just a metabolite; it is a metabolic pivot point.

The CYP2A6 Axis
In humans, nicotine is primarily metabolized to cotinine (70-80%), but a significant minor

pathway involves N-demethylation to nornicotine, catalyzed primarily by Cytochrome P450 2A6

(CYP2A6).[1]
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The Carcinogenic Link (NNN)
Nornicotine contains a secondary amine, making it susceptible to nitrosation (reaction with

nitrite/nitrous acid) to form N-nitrosonornicotine (NNN), a Group 1 carcinogen. This reaction

can occur endogenously (in the stomach) or during tobacco curing.[2]

Visualization: The Nicotine-Nornicotine-NNN Pathway
The following diagram illustrates the metabolic cascade and the critical point where nornicotine

serves as a precursor to toxicity.
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Figure 1: Metabolic pathway showing the CYP2A6-mediated formation of Nornicotine and its

subsequent conversion to NNN.

Part 3: Bioanalytical Application (LC-MS/MS
Protocol)
The following protocol outlines a validated workflow for quantifying nornicotine in human

plasma using (S)-Nornicotine-d4 as the Internal Standard.

The Principle of Isotope Dilution
Using a d4-analog corrects for Matrix Effects. In Electrospray Ionization (ESI), co-eluting

phospholipids can suppress the ionization of the analyte. Since (S)-Nornicotine-d4 co-elutes
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perfectly with the analyte, it experiences the exact same suppression. The ratio of Analyte/IS

remains constant, preserving quantitative accuracy.

Experimental Workflow
A. Reagent Preparation

Stock Solution: Dissolve (S)-Nornicotine-d4 in Methanol to 1 mg/mL. Store at -20°C.

Working IS Solution: Dilute stock to 50 ng/mL in water/methanol (50:50).

B. Sample Preparation (Protein Precipitation)
Aliquot: Transfer 100 µL of plasma to a 96-well plate.

Spike: Add 20 µL of Working IS Solution ((S)-Nornicotine-d4).

Precipitate: Add 300 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid).

Agitate: Vortex for 2 minutes; Centrifuge at 4000g for 10 minutes.

Transfer: Inject 5 µL of the supernatant directly (or evaporate and reconstitute if higher

sensitivity is needed).

C. LC-MS/MS Conditions
Column: Biphenyl or HILIC column (e.g., Kinetex Biphenyl, 2.6 µm, 100 x 2.1 mm).

Why Biphenyl? It offers superior retention for aromatic amines compared to C18.

Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 9.0).

Why High pH? Nornicotine is basic.[3][4][5] High pH keeps it uncharged (neutral),

increasing retention on reversed-phase columns.

Mobile Phase B: Methanol or Acetonitrile.

Gradient: 5% B to 95% B over 4 minutes.

D. Mass Spectrometry Parameters (MRM)
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Operate in ESI Positive Mode.

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Rationale

(S)-Nornicotine 149.2 80.1 25
Pyrrolidine ring

fragment

(S)-Nornicotine 149.2 132.1 18 Loss of NH₃

(S)-Nornicotine-

d4
153.2 136.1 18

Loss of NH₃

(Retains d4-

pyridine)

(S)-Nornicotine-

d4
153.2 80.1 25

Pyrrolidine ring

(Label lost)*

Critical Note on Transitions: While the m/z 80 fragment is intense, it represents the pyrrolidine

ring. If the d4 label is on the pyridine ring, the m/z 80 fragment is unlabeled. For the highest

specificity, use the 153.2 -> 136.1 transition, which retains the deuterated pyridine ring,

ensuring the fragment is unique to the IS.

Visualization: Analytical Workflow
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Figure 2: Step-by-step LC-MS/MS workflow for Nornicotine quantification using Deuterated

Internal Standard.

Part 4: Validation & Quality Control
To meet regulatory standards (FDA/EMA), the method must be self-validating.

Linearity: The calibration curve (Analyte/IS ratio vs. Concentration) must have an R² > 0.99.

Cross-Talk Check: Inject a blank sample containing only the IS. Monitor the analyte channel

(149.2 -> 80). There should be no peak. If a peak appears, the IS contains unlabeled

impurities (d0 contribution).

Carryover: Inject a blank immediately after the highest standard (ULOQ). Carryover should

be < 20% of the LLOQ.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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